Cas no 486413-81-4 (Benzoicacid, 4-[[4-amino-5-(2,6-difluorobenzoyl)-2-thiazolyl]amino]-)

• Product Name: Benzoicacid, 4-[[4-amino-5-(2,6-difluorobenzoyl)-2-thiazolyl]amino]-
• CAS No: 486413-81-4
• MF: C₁₇H₁₁F₂N₃O₃S
• MW: 375.34934926033
• CID: 324548
• PubChem ID: 11257352
• Update Time: 2025-04-19

Benzoicacid, 4-[[4-amino-5-(2,6-difluorobenzoyl)-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-[[4-amino-5-(2,6-difluorobenzoyl)-2-thiazolyl]amino]-
• 4-[[4-amino-5-(2,6-difluorobenzoyl)-1,3-thiazol-2-yl]amino]benzoic acid
• 4-[4-amino-5-(2,6-difluoro-benzoyl)-thiazol-2-ylamino]-benzoic acid
• 4-{4-Amino-5-[1-(2,6-difluorophenyl)-methanoyl]-thiazol-2-ylamino}-benzoic acid
• AGN-PC-005F5V
• CTK1D4898
• DTXSID40460366
• 486413-81-4
• SBVLLXNWTTYJFE-UHFFFAOYSA-N
• SCHEMBL6361686
• Benzoicacid,4-[[4-amino-5-(2,6-difluorobenzoyl)-2-thiazolyl]amino]-

• Inchi： 1S/C17H11F2N3O3S/c18-10-2-1-3-11(19)12(10)13(23)14-15(20)22-17(26-14)21-9-6-4-8(5-7-9)16(24)25/h1-7H,20H2,(H,21,22)(H,24,25)
• InChI Key： SBVLLXNWTTYJFE-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(C1C(=CC=CC=1F)F)=O)N)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 375.04903
• Monoisotopic Mass: 375.04891872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.567±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 105.31